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Compound Name: Bcx 1470
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Bcx 1470 is a potent serine protease inhibitor that targets key enzymes in the complement
system, a critical component of the innate immune response. Specifically, it inhibits Factor D
and Cl1s, thereby blocking both the alternative and classical pathways of complement
activation.[1][2][3] This inhibitory activity makes Bcx 1470 a valuable tool for research in
immunology, inflammation, and various complement-mediated diseases.[3][4] Proper
preparation of stock solutions is crucial for accurate and reproducible experimental results.
Dimethyl sulfoxide (DMSOQO) is a common solvent for dissolving Bex 1470 for in vitro studies
due to its excellent solubilizing properties.[1][3]

This document provides detailed protocols for the preparation, storage, and handling of Bex
1470 stock solutions using DMSO. It also includes information on the physicochemical
properties of Bex 1470 and its mechanism of action.

Physicochemical Properties of Bcx 1470

Bcx 1470 is available as a free base and in a methanesulfonate salt form, with the salt form
generally offering enhanced water solubility and stability.[2][5] The choice between the free
base and the salt form may depend on the specific experimental requirements.
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Bcx 1470

Property Bcx 1470

methanesulfonate
Molecular Formula C14H10N202S2 C15H14N205S3
Molecular Weight 302.38 g/mol [3] 398.48 g/mol [6]
CAS Number 217099-43-9[2][3] 217099-44-0[6]

Solid Powder, White to off- ] ) )
Appearance White to off-white solid[6][7]

white solid[1][7]

= 33.33 mg/mL (83.64 mM)[4]

Solubility in DMSO Soluble[3] .

Mechanism of Action: Inhibition of the Complement
Cascade

Bcx 1470 functions by inhibiting the serine proteases Factor D and C1s. Factor D is the rate-
limiting enzyme of the alternative pathway, while C1s is a key component of the C1 complex
that initiates the classical pathway. By inhibiting these enzymes, Bcx 1470 effectively blocks
the downstream events of the complement cascade, including the production of anaphylatoxins
and the formation of the membrane attack complex (MAC).
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Figure 1: Mechanism of action of Bex 1470 in inhibiting the classical and alternative

complement pathways.

Experimental Protocols
Materials

» Bcx 1470 (free base or methanesulfonate salt)
e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
» Sterile, nuclease-free microcentrifuge tubes or vials

o Calibrated analytical balance
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e \ortex mixer

e Pipettes and sterile, filter-barrier pipette tips

Protocol 1: Preparation of a 10 mM Bcx 1470 Stock
Solution in DMSO

This protocol is suitable for preparing a standard stock solution for most in vitro applications.

o Determine the required mass: Calculate the mass of Bex 1470 needed to prepare the
desired volume of a 10 mM stock solution.

o For Bex 1470 (MW: 302.38 g/mol ): Mass (mg) = 10 mM * 0.30238 g/L * Volume (mL)

o For Bex 1470 methanesulfonate (MW: 398.48 g/mol ): Mass (mg) = 10 mM * 0.39848 g/L *
Volume (mL)

e Weighing: Carefully weigh the calculated amount of Bcx 1470 powder in a sterile
microcentrifuge tube or vial.

¢ Dissolution: Add the appropriate volume of anhydrous DMSO to the tube containing the Bex
1470 powder.

¢ Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if
precipitation occurs.[6]

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[6] Ensure the tubes are tightly sealed to prevent
moisture absorption by the DMSO.

Stock Solution Preparation Workflow
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Figure 2: Experimental workflow for preparing Bex 1470 stock solution in DMSO.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1662525?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Data Presentation
Stock Solution Preparation Calculator

The following table provides pre-calculated masses of Bcx 1470 and Bex 1470
methanesulfonate required to prepare different volumes of a 10 mM stock solution.

Mass of Bcx 1470

Desired Volume Mass of Bcx 1470 (mg)
methanesulfonate (mg)
1mL 0.302 0.398
5mL 1.512 1.992
10 mL 3.024 3.985

Storage Recommendations

Storage Temperature Duration Notes

Sealed storage, away from
-20°C Up to 1 month[6] ]
moisture.[6]

Recommended for long-term
-80°C Up to 6 months[6]
storage.[6]

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, when handling Becx 1470 and DMSO.

o Work in a well-ventilated area or a chemical fume hood.
o Refer to the Material Safety Data Sheet (MSDS) for Bex 1470 for detailed safety information.

e« DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.

Conclusion
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This document provides a comprehensive guide for the preparation of Bex 1470 stock
solutions in DMSO for research applications. Adherence to these protocols will help ensure the
accuracy, reproducibility, and reliability of experimental outcomes. For in vivo studies, further
dilution of the DMSO stock solution into an appropriate vehicle is necessary and should be
optimized for the specific animal model and administration route.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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